2-[[[4-[[(diphenylmethyl)amino]-oxomethyl]-1H-imidazol-5-yl]-oxomethyl]amino]acetic acid tert-butyl ester

• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol
• IUPAC Name: tert-butyl 2-[[4-(benzhydrylcarbamoyl)-1H-imidazole-5-carbonyl]amino]acetate
• InChI: InChI=1S/C24H26N4O4/c1-24(2,3)32-18(29)14-25-22(30)20-21(27-15-26-20)23(31)28-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15,19H,14H2,1-3H3,(H,25,30)(H,26,27)(H,28,31)
• InChI Key: GDHJLWFFELBOHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNC(=O)C1=C(N=CN1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3

Description

2-[[[4-[[(diphenylmethyl)amino]-oxomethyl]-1H-imidazol-5-yl]-oxomethyl]amino]acetic acid tert-butyl ester is a diarylmethane and a tert-butyl ester.

Scientific Research Applications

Synthesis Techniques

• Synthesis of related compounds: Research includes the development of new methods for synthesizing compounds similar to "2-[[[4-[[(diphenylmethyl)amino]-oxomethyl]-1H-imidazol-5-yl]-oxomethyl]amino]acetic acid tert-butyl ester". For instance, López et al. (2000) explored synthesizing (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids via a novel method involving tert-butyl acetoacetate and other steps, providing higher yields compared to classic methods López et al. (2000).

Chemical Reactions and Interactions

• Chemical interaction studies: Research into the interactions of similar compounds, such as studies by Dmitry et al. (2015), can provide insights into the chemical behavior of "this compound". These studies involve examining how these compounds react with other chemicals and the resulting products Dmitry et al. (2015).

Pharmaceutical Research

• Development of pharmaceutical intermediates: Some studies focus on synthesizing intermediates that are structurally similar or related to "this compound", which could be crucial in pharmaceutical research. Singh et al. (2008) detailed the synthesis of imidazol-1-yl-acetic acid hydrochloride, an intermediate for zoledronic acid, using tert-butyl chloroacetate, highlighting the compound's potential relevance in the synthesis of medically significant chemicals Singh et al. (2008).

Catalysis and Chemosensors

• Use in catalysis and as chemosensors: Research on compounds structurally related to "this compound" includes their application in catalysis and as chemosensors. For example, studies by Kokotos & Kokotos (2009) and Emandi et al. (2018) explore the use of similar compounds as catalysts in chemical reactions and as sensors for detecting specific ions, respectively Kokotos & Kokotos (2009), Emandi et al. (2018).